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Compound of Interest

Compound Name: D-Lactose monohydrate

Cat. No.: B013620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular weight of D-Lactose
monohydrate, a critical parameter in research, development, and quality control within the

pharmaceutical and biotechnology industries. It details the compound's chemical formula, the

calculation of its molecular weight from constituent atomic masses, and outlines an

experimental protocol for its verification.

Chemical Composition and Molecular Weight
D-Lactose monohydrate is a disaccharide composed of one galactose and one glucose

molecule, with a single water molecule integrated into its crystal structure.[1][2] This water of

hydration is crucial to its stability and physical properties.[2] The empirical formula for D-
Lactose monohydrate is C₁₂H₂₂O₁₁·H₂O, which is often represented as C₁₂H₂₄O₁₂.[1][3][4][5]

The molecular weight is calculated by summing the atomic weights of its constituent atoms.

The standard atomic weights for carbon, hydrogen, and oxygen are based on the weighted

average of their natural isotopes.[6]

Data Presentation: Calculation of Molecular Weight
The molecular weight of D-Lactose monohydrate is consistently cited as approximately

360.31 g/mol .[4][5][7] The calculation based on the atomic weights of its constituent elements

confirms this value.
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Element Symbol Quantity
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 12 12.011[8] 144.132

Hydrogen H 24 1.008[9][10] 24.192

Oxygen O 12
15.999[11][12]

[13]
191.988

Total 360.312

Note: The final calculated value aligns with the widely accepted molecular weight of 360.31

g/mol .[14][15]

Importance in Drug Development
Lactose is a cornerstone excipient in the pharmaceutical industry, widely used as a filler,

diluent, and binder in solid dosage forms like tablets and capsules.[16][17] It is also utilized as

a carrier in dry powder inhalers (DPIs).[16][18] An accurate understanding of its molecular

weight is fundamental for:

Formulation Stoichiometry: Ensuring precise calculations for drug substance-to-excipient

ratios.

Analytical Chemistry: Calibrating and validating analytical methods such as high-

performance liquid chromatography (HPLC) and mass spectrometry.

Quality Control: Verifying the identity and purity of raw materials to meet pharmacopoeial

standards.[17]

Experimental Determination of Molecular Weight
While the molecular weight can be calculated theoretically, its experimental verification is a

standard procedure in chemical analysis. Mass spectrometry is the most common and precise

technique for determining the molecular weight of small molecules like lactose.
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Experimental Protocol: Mass Spectrometry Analysis
This protocol outlines a general procedure for determining the molecular weight of D-Lactose
monohydrate using Electrospray Ionization Mass Spectrometry (ESI-MS).

Objective: To experimentally verify the molecular weight of a D-Lactose monohydrate sample.

Materials:

D-Lactose monohydrate sample (pharmaceutical grade)

High-purity solvent (e.g., methanol/water mixture)

Mass spectrometer with an ESI source

Syringe pump and sample loop

Calibration standard (e.g., sodium iodide)

Methodology:

Sample Preparation:

Accurately weigh approximately 1 mg of D-Lactose monohydrate.

Dissolve the sample in 10 mL of the solvent mixture to create a 100 µg/mL stock solution.

Further dilute the stock solution to a final concentration suitable for ESI-MS analysis

(typically 1-10 µg/mL).

Instrument Calibration:

Calibrate the mass spectrometer across the desired mass range using a known calibration

standard to ensure mass accuracy.

Sample Infusion and Ionization:

Introduce the diluted sample solution into the ESI source via direct infusion using a syringe

pump at a constant flow rate (e.g., 5-10 µL/min).
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Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

A heated desolvation gas (e.g., nitrogen) is used to evaporate the solvent from the

droplets, leading to the formation of gas-phase ions of the analyte.

Mass Analysis:

The generated ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight).

The analyzer separates the ions based on their mass-to-charge ratio (m/z). Lactose

typically forms adducts with sodium ([M+Na]⁺) or potassium ([M+K]⁺), or a protonated

molecule ([M+H]⁺).

Detection and Data Acquisition:

The separated ions are detected, and their abundance is recorded as a function of their

m/z, generating a mass spectrum.

Data Analysis:

Identify the peaks in the mass spectrum corresponding to the lactose molecule. For

lactose monohydrate (MW ≈ 360.31), the anhydrous lactose molecule (MW ≈ 342.30) is

what is typically ionized.

Expect to see a prominent peak for the sodium adduct [C₁₂H₂₂O₁₁ + Na]⁺ at an m/z of

approximately 365.1.

Calculate the molecular weight of the neutral molecule from the observed m/z of the

identified ion (e.g., for [M+Na]⁺, MW = m/z - 22.99).

Compare the experimentally determined molecular weight with the theoretical value.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the mass spectrometry protocol for

determining the molecular weight of D-Lactose monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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